N-benzyl-4-ethoxy-N-isopropylbenzamide

• IUPAC Name: N-benzyl-4-ethoxy-N-propan-2-ylbenzamide
• InChI: InChI=1S/C19H23NO2/c1-4-22-18-12-10-17(11-13-18)19(21)20(15(2)3)14-16-8-6-5-7-9-16/h5-13,15H,4,14H2,1-3H3
• InChI Key: RLGNKMGAEBJRMD-UHFFFAOYSA-N
• Canonical SMILES: CCOC1=CC=C(C=C1)C(=O)N(CC2=CC=CC=C2)C(C)C
• Molecular Formula: C19H23NO2
• Molecular Weight: 297.4 g/mol

Description

N-benzyl-4-ethoxy-N-isopropylbenzamide (also known as BEIB) is a compound that has gained attention in recent years due to its potential applications in scientific research. This compound is a derivative of benzamide and has a unique chemical structure that makes it a promising candidate for use in various laboratory experiments. In

Mechanism of Action

The mechanism of action of BEIB involves its ability to selectively inhibit the TRPA1 ion channel. This channel is involved in pain and inflammation pathways and is activated by various stimuli such as cold, heat, and chemical irritants. BEIB binds to a specific site on the TRPA1 channel and blocks its activity, resulting in the inhibition of pain and inflammation.
Biochemical and Physiological Effects:
BEIB has been found to have potent analgesic and anti-inflammatory effects in various animal models. It has also been shown to reduce the release of pro-inflammatory cytokines and chemokines, indicating its potential as a therapeutic agent for inflammatory diseases.

Advantages and Limitations for Lab Experiments

One of the main advantages of using BEIB in lab experiments is its selectivity for the TRPA1 channel. This makes it a useful tool for studying the function and structure of this channel. However, one limitation of using BEIB is its relatively low solubility in aqueous solutions, which can make it difficult to use in certain experiments.

Future Directions

There are several future directions for research involving BEIB. One area of interest is the development of new analgesic and anti-inflammatory drugs based on the structure of BEIB. Another area of research is the study of the TRPA1 channel and its role in pain and inflammation pathways. Additionally, further studies are needed to investigate the potential side effects and toxicity of BEIB in vivo.

Synthesis Methods

The synthesis of BEIB involves a multi-step process that starts with the reaction of benzylamine and 4-ethoxybenzoyl chloride in the presence of a base such as sodium hydroxide. This reaction results in the formation of N-benzyl-4-ethoxybenzamide, which is then reacted with isopropylamine in the presence of a catalyst to produce the final product, N-benzyl-4-ethoxy-N-isopropylbenzamide.

Scientific Research Applications

BEIB has been used in various scientific research studies due to its unique chemical properties. It has been found to be a potent and selective inhibitor of the TRPA1 ion channel, which is involved in pain and inflammation pathways. This makes it a promising candidate for the development of new analgesic and anti-inflammatory drugs. BEIB has also been studied for its potential use as a tool compound for studying TRPA1 channel function and structure.